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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of

Midostaurin stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Midostaurin is a

multi-kinase inhibitor targeting protein kinase C (PKC), FLT3, c-KIT, PDGFR, and VEGFR,

making it a crucial compound in cancer research and drug development. Accurate and

consistent preparation of stock solutions is paramount for reproducible experimental results.

This guide consolidates solubility data, stability information, and a step-by-step protocol for

laboratory use.

Introduction
Midostaurin, an N-benzoyl derivative of staurosporine, is a potent inhibitor of multiple receptor

tyrosine kinases.[1][2] Its primary mechanism of action involves binding to the ATP-binding site

of these kinases, thereby inhibiting their activity and downstream signaling pathways that

promote tumor cell proliferation and survival.[3] Key targets include FMS-like tyrosine kinase 3

(FLT3), particularly in acute myeloid leukemia (AML) with FLT3 mutations, and KIT receptor

tyrosine kinase, which is implicated in systemic mastocytosis.[3][4][5] Midostaurin also

demonstrates inhibitory activity against protein kinase C (PKC) isoforms, vascular endothelial

growth factor receptors (VEGFRs), and platelet-derived growth factor receptors (PDGFRs).[1]
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[6][7] Given its broad-spectrum activity, Midostaurin is a valuable tool in studying various

cellular processes and for the development of targeted cancer therapies.

The poor aqueous solubility of Midostaurin necessitates the use of an organic solvent for the

preparation of stock solutions for in vitro studies.[8][9] DMSO is a common solvent of choice

due to its high solubilizing capacity for a wide range of organic compounds. This document

outlines the best practices for preparing concentrated stock solutions of Midostaurin in DMSO

to ensure solution integrity and achieve reliable experimental outcomes.

Quantitative Data Summary
The following table summarizes the key quantitative data for Midostaurin relevant to the

preparation of stock solutions in DMSO.

Parameter Value Reference

Molecular Weight 570.64 g/mol [7]

Solubility in DMSO Up to 100 mg/mL (175.24 mM) [10]

Other Solubilities

Ethanol: 2 mg/mL, Methanol: 5

mg/mL, DMF: 20 mg/mL,

Water: Insoluble

[7][10]

Recommended Storage

(Powder)
-20°C for up to 2 years [7]

Recommended Storage

(DMSO Stock Solution)
-20°C for up to 2 months [7]

Typical Cell Culture Working

Concentrations
35 nM - 3500 nM [11]

Experimental Protocol: Preparation of Midostaurin
Stock Solution
This protocol details the steps for preparing a 10 mM Midostaurin stock solution in DMSO.

Materials:
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Midostaurin powder (MW: 570.64 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-handling and Safety:

Work in a chemical fume hood to avoid inhalation of the powder.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Refer to the Safety Data Sheet (SDS) for Midostaurin for complete safety information.

Calculations:

To prepare a 10 mM stock solution, the required mass of Midostaurin needs to be

calculated.

For 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 570.64 g/mol * 1000 mg/g = 5.71 mg

Weighing Midostaurin:

Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical balance.
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Carefully weigh out 5.71 mg of Midostaurin powder into the tared container.

Dissolving in DMSO:

Add 1 mL of fresh, anhydrous DMSO to the container with the Midostaurin powder. It is

crucial to use fresh DMSO as moisture can reduce solubility.[10]

Close the container tightly.

Solubilization:

Vortex the solution for 1-2 minutes until the Midostaurin is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. If necessary, gentle

warming in a 37°C water bath for a few minutes can aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for up to 2 months.[7]

Preparation of Working Solutions:

For cell-based assays, dilute the stock solution in the appropriate cell culture medium to

the desired final concentration immediately before use.

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to minimize solvent-induced toxicity.[12]
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Caption: Workflow for preparing Midostaurin stock solution.
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Caption: Midostaurin inhibits key signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Midostaurin: a novel therapeutic agent for patients with FLT3-mutated acute myeloid
leukemia and systemic mastocytosis - PMC [pmc.ncbi.nlm.nih.gov]

2. Midostaurin | C35H30N4O4 | CID 9829523 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1676583?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676583?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5639976/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5639976/
https://pubchem.ncbi.nlm.nih.gov/compound/Midostaurin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. What is the mechanism of Midostaurin? [synapse.patsnap.com]

4. cancercareontario.ca [cancercareontario.ca]

5. What is Midostaurin used for? [synapse.patsnap.com]

6. go.drugbank.com [go.drugbank.com]

7. Midostaurin CAS#: 120685-11-2 [m.chemicalbook.com]

8. ema.europa.eu [ema.europa.eu]

9. tga.gov.au [tga.gov.au]

10. selleckchem.com [selleckchem.com]

11. Prolonged cellular midostaurin retention suggests potential alternative dosing strategies
for FLT3-ITD-positive leukemias - PMC [pmc.ncbi.nlm.nih.gov]

12. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [Preparing Midostaurin Stock Solutions in Dimethyl
Sulfoxide (DMSO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676583#preparing-midostaurin-stock-solutions-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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